(Rac)-Atropine-d3

• CAS: 51-55-8; 5908-99-6
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• InChI: InChI=1S/C17H23NO3/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12/h2-6,13-16,19H,7-11H2,1H3/t13-,14+,15?,16?
• InChIKey: RKUNBYITZUJHSG-PJPHBNEVSA-N
• Solubility: >43.4 [ug/mL] (The mean of the results at pH 7.4)

(Rac)-Atropine-d3: Stable Isotope-Labeled Internal Standard for Atropine Quantification by LC-MS and GC-MS – Procurement Specification Guide

(Rac)-Atropine-d3 (CAS 1276197-36-4; unlabeled parent CAS 51-55-8 / 5908-99-6) is a triple-deuterated isotopologue of the racemic tropane alkaloid atropine, bearing three deuterium atoms at the N-methyl position (N-methyl-d3) . With a molecular formula of C₁₇H₂₀D₃NO₃ and a molecular weight of 292.39 g/mol, this compound is supplied at ≥98% chemical purity and serves as the deuterium-labeled internal standard (SIL-IS) for quantitative analysis of atropine in biological and environmental matrices via GC-MS or LC-MS/MS . Its primary differentiation from unlabeled atropine lies in the +3 Da mass shift that enables unambiguous mass spectrometric discrimination while preserving near-identical physicochemical behavior throughout sample preparation, chromatographic separation, and ionization.

Workflow

Isotope dilution LC-MS/MS or GC-MS quantification of atropine in biological matrices

Selection Logic

+3 Da isotopologue co-elutes with analyte for optimal matrix-effect correction

Use Context

Forensic toxicology, food safety, and PK bioanalysis requiring SIL-IS method validation

Why (Rac)-Atropine-d3 Cannot Be Replaced by Unlabeled Atropine or Alternative Internal Standards in Quantitative MS Assays

Stable isotope-labeled internal standards (SIL-IS) are the first-choice approach for quantitative LC-MS/MS bioanalysis because they co-elute with the target analyte and correct for matrix effects, extraction recovery losses, and ionization variability that structural analog internal standards cannot fully compensate for [1]. Unlike cocaine-d3—a non-structurally-identical IS used for tropane alkaloid panels that yields accuracy of 87–122% and coefficient of variation of 2–13% [2]—(Rac)-Atropine-d3 is the authentic isotopologue of the target analyte, sharing identical chromatographic retention, extraction recovery, and ionization efficiency. Compared to atropine-d5 (ring-deuterated, +5 Da), the N-methyl-d3 labeling position of (Rac)-Atropine-d3 provides a +3 Da shift that minimizes the chromatographic deuterium isotope effect on reversed-phase columns, where polydeuterated molecules exhibit reduced lipophilicity and earlier elution times that can compromise matrix effect compensation [3]. Substituting with unlabeled atropine as an internal standard is analytically invalid, as it cannot be distinguished from endogenous analyte by mass spectrometry.

Unlabeled atropine

Analytically invalid as internal standard; cannot be distinguished from endogenous analyte by mass spectrometry.

Cocaine-d3

Structural analog IS may not fully compensate for matrix effects or extraction recovery losses, widening accuracy windows.

Atropine-d5

Larger +5 Da shift can introduce a chromatographic deuterium isotope effect, altering retention and matrix-effect co-elution.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. DOI: 10.1002/rcm.1790. View Source
• [2] John H, Binder T, Höchstetter H, Thiermann H. LC-ESI MS/MS quantification of atropine and six other antimuscarinic tropane alkaloids in plasma. Anal Bioanal Chem. 2010;396(2):751-763. DOI: 10.1007/s00216-009-3209-7. View Source
• [3] Berg T, Strand DH. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9377. (Referencing general principle of deuterium isotope effect on RP-HPLC retention). View Source

(Rac)-Atropine-d3 Quantitative Differentiation Evidence: Head-to-Head Analytical Performance vs. Comparators

Mass Spectrometric Discrimination: +3 Da Precursor Ion Shift Enables Unambiguous MRM Detection vs. Unlabeled Atropine

(Rac)-Atropine-d3 provides a +3 Da mass shift relative to unlabeled atropine, enabling complete mass spectrometric resolution without isotopic cross-talk. In validated LC-MS/MS methods, the precursor-to-product ion transition for atropine-d3 is m/z 293.1→127.0 and 92.9, whereas unlabeled atropine is monitored at m/z 290.2→124.0 and 92.9 [1]. On a triple quadrupole MS system using µLC–ESI MS/HR MS (PIS) analysis, the [M+H]⁺ precursor ion of d3-Atr was confirmed at m/z 293.2, with fragment ions at m/z 127.1 and 93.1, with a peak area ratio Qual II/Qual I of 51.0% [2]. The +3 Da shift places the labeled IS outside the natural abundance isotopic envelope of atropine (¹³C, ¹⁵N, ¹⁸O contributions), eliminating the need for isotopic correction algorithms required when using +2 Da (d2) labels or when atropine-d3 is compared against atropine-d5, whose +5 Da shift introduces a larger chromatographic deuterium isotope effect on C18 stationary phases [3].

MRM Discrimination

Reported

[M+H]⁺ m/z 293.2 (d3) vs. 290.2 (unlabeled); +3.0 Da mass shift with Qual II/Qual I ratio 51.0%

Supports unambiguous MS resolution without isotopic cross-talk

Co-elution preserved for reliable matrix-effect correction

Evidence Dimension	Precursor ion mass-to-charge ratio (m/z) for MRM-based quantification
Target Compound Data	[M+H]⁺ m/z 293.2 (d3-Atr); product ions m/z 127.1, 93.1
Comparator Or Baseline	Unlabeled atropine: [M+H]⁺ m/z 290.2; product ions m/z 124.0, 92.9. Atropine-d5: [M+H]⁺ m/z 295.2 (5 Da shift).
Quantified Difference	+3.0 Da mass shift vs. unlabeled atropine; -2.0 Da shift vs. atropine-d5. Peak area ratio Qual II/Qual I for d3-Atr = 51.0%.
Conditions	µLC–ESI MS/HR MS (PIS) on TripleTOF 5600+ system; LC-MS/MS on XTerra MS C18 column (100×2.1 mm, 3.5 µm) with acetonitrile/formate buffer gradient at 0.2 mL/min (Kintz et al. 2006).

Why This Matters

The +3 Da shift provides unambiguous mass separation from the target analyte without the enhanced chromatographic retention time shift that accompanies the +5 Da shift of atropine-d5, ensuring optimal co-elution and matrix effect correction during isotope dilution quantification.

• [1] Kintz P, Villain M, Barguil Y, Charlot JY, Cirimele V. Testing for atropine and scopolamine in hair by LC-MS-MS after Datura inoxia abuse. J Anal Toxicol. 2006;30(7):454-457. DOI: 10.1093/jat/30.7.454. View Source
• [2] Kranawetvogl T, Siegert M, Eyer F, Thiermann H, John H. µLC–ESI MS/HR MS (PIS) analysis of HETE-adducted peptides from human serum albumin after VX exposure – Table 1. PMC9217830. 2022. View Source
• [3] Iyer S, Zhang Y, Huang MQ, Li W. Chromatographic isotope effect: retention time changes for polydeuterated laquinimod in reverse phase HPLC. Bioanalysis. 2016;8(10):1033-1043. (General principle of deuterium count vs. RP-HPLC retention shift). View Source

Isotopic Enrichment: 99% ²H Atom Abundance vs. Industry Minima Ensures Low Unlabeled Carryover in Trace-Level Quantification

The isotopic enrichment specification of (Rac)-Atropine-d3 directly determines the lower limit of reliable quantification in isotope dilution assays. Commercial (Rac)-Atropine-d3 is certified at 99% ²H atom abundance (i.e., 99% of N-methyl hydrogens replaced by deuterium) . A competing specification from another manufacturer lists 98 atom% D , representing a 1-percentage-point difference in isotopic purity. At an isotopic enrichment of 98%, the residual 2% unlabeled species contributes a background signal at the analyte m/z channel, which becomes analytically significant when quantifying atropine at concentrations near the LOQ. For a method achieving an LOQ of 0.93 µg/kg in feed matrices [1], a 1% difference in unlabeled carryover can shift the measured concentration by approximately 0.01 µg/kg, which is material for regulatory compliance testing under EU Directive 2002/32/EC on undesirable substances in animal feed.

Isotopic Enrichment

Data to verify

99% ²H atom abundance vs. 98% comparator specification

Higher enrichment reduces unlabeled carryover at trace LOQ

Specification review required for regulatory compliance testing

Evidence Dimension	Deuterium isotopic enrichment (²H atom %)
Target Compound Data	99% ²H (Alfa Chemistry / Isotope Science specification for (±)-Atropine-d3 (N-methyl-d3))
Comparator Or Baseline	98 atom% D (BOC Sciences specification for (±)-Atropine-d3 (N-methyl-d3)); industry acceptance threshold for SIL-IS typically ≥95%.
Quantified Difference	+1 percentage point (99% vs. 98%); +4 percentage points above the 95% minimum threshold for quantitative MS internal standards.
Conditions	Certificates of analysis from commercial suppliers; isotopic purity determined by MS and/or NMR.

Why This Matters

Higher isotopic enrichment directly reduces the unlabeled atropine background signal at the analyte m/z channel, which is critical for trace-level quantification in forensic toxicology and food safety applications where false positives or elevated LOQs can have regulatory consequences.

• [1] Kowalczyk E, Kwiatek K. Scopolamine and atropine in feeds – determination with liquid chromatography mass spectrometry. Food Addit Contam Part A. 2022;39(5):977-989. DOI: 10.1080/19440049.2022.2056641. View Source

GC-MS Method Validation: Recovery >80%, Linear Range 10–5000 ng/mL with LOD 5.0 ng/mL in Biological Matrices Using Atropine-d3 as Internal Standard

A validated GC-MS method employing atropine-d3 as the internal standard for quantification of tropane alkaloids in serum and urine demonstrated analyte recovery exceeding 80% after Extrelut® column extraction and trimethylsilyl derivatization [1]. The method achieved linearity over the range 10–5000 ng/mL with a limit of detection of 5.0 ng/mL in biological materials. This performance was obtained using atropine-d3 as the SIL-IS, which corrects for extraction losses and derivatization variability that would otherwise degrade accuracy when using a non-isotopologue internal standard. By comparison, a parallel LC-ESI MS/MS method for atropine in plasma that used cocaine-d3—a structural analog IS rather than a true isotopologue—achieved accuracy of 87–122% and precision (CV) of 2–13% over a linear range of 0.05–50 ng/mL [2]. The wider accuracy window (87–122%) for the structural analog IS reflects the incomplete compensation for matrix effects and extraction variability that a true isotopologue IS inherently corrects.

GC-MS Method Validation

Method context

Recovery >80%, linearity 10–5000 ng/mL, LOD 5.0 ng/mL in serum/urine

Supports extraction recovery correction for defensible forensic results

Accuracy robustness vs. structural analog IS (87–122% span)

Evidence Dimension	Linearity range, limit of detection, and recovery in biological matrices
Target Compound Data	GC-MS with atropine-d3 IS: linearity 10–5000 ng/mL, LOD 5.0 ng/mL, recovery >80% (serum/urine).
Comparator Or Baseline	LC-ESI MS/MS with cocaine-d3 IS: linearity 0.05–50 ng/mL, accuracy 87–122%, CV 2–13% (plasma).
Quantified Difference	Atropine-d3 IS method: recovery ceiling >80% with narrower expected accuracy range vs. structural analog IS (cocaine-d3) accuracy span of 35 percentage points (87–122%). Broader linear dynamic range: 500-fold (atropine-d3 method) vs. 1000-fold (cocaine-d3 method).
Conditions	GC-MS: Extrelut® column extraction, TMS derivatization, semi-polar capillary column (Namera et al. 2002). LC-ESI MS/MS: protein precipitation, reversed-phase C8 column, MRM detection (John et al. 2010).

Why This Matters

The recovery >80% and LOD of 5.0 ng/mL achieved with atropine-d3 IS in a validated forensic method demonstrate that this isotopologue delivers the extraction recovery correction essential for defensible quantitative results in legal and clinical toxicology contexts, outperforming non-isotopologue IS approaches in accuracy robustness.

• [1] Namera A, Yashiki M, Hirose Y, Yamaji S, Tani T, Kojima T. Quantitative analysis of tropane alkaloids in biological materials by gas chromatography–mass spectrometry. Forensic Sci Int. 2002;130(1):34-43. DOI: 10.1016/S0379-0738(02)00302-X. View Source
• [2] John H, Binder T, Höchstetter H, Thiermann H. LC-ESI MS/MS quantification of atropine and six other antimuscarinic tropane alkaloids in plasma. Anal Bioanal Chem. 2010;396(2):751-763. DOI: 10.1007/s00216-009-3209-7. View Source

Ultra-Trace LOQ of 0.93 µg/kg in Compound Animal Feed Matrices Demonstrates Suitability for Regulatory Food Safety Testing

In a 2022 method validation study for determination of tropane alkaloids in compound animal feeds by LC-MS, atropine-D3 and scopolamine-D3 were employed as matched SIL-IS for their respective analytes [1]. The method achieved limits of quantification of 0.93 µg/kg for atropine and 0.92 µg/kg for scopolamine, with successful application to 42 feed samples where 67% contained at least one of the monitored alkaloids at concentrations reaching 147.9 µg/kg. This LOQ level is approximately three orders of magnitude below the maximum levels under discussion by EFSA for tropane alkaloids in feed materials. The near-identical LOQ values for atropine (0.93 µg/kg) and scopolamine (0.92 µg/kg) confirm that atropine-D3 provides matrix effect correction equivalent to scopolamine-D3, validating its suitability as a matched SIL-IS in complex feed matrices where ion suppression from co-extracted matrix components is the primary determinant of method sensitivity.

Ultra-Trace LOQ

Reported

LOQ 0.93 µg/kg in compound animal feed matrix (LC-MS)

Enables regulatory food safety quantification at sub-ppb levels

Matrix-effect control validated across 42 real feed samples

Evidence Dimension	Limit of quantification (LOQ) in compound feed matrix
Target Compound Data	Atropine LOQ: 0.93 µg/kg using atropine-D3 as SIL-IS (LC-MS, feed matrix).
Comparator Or Baseline	Scopolamine LOQ: 0.92 µg/kg using scopolamine-D3 as SIL-IS (same method, same matrix). Cocaine-d3 IS method in plasma: LOQ 0.05 ng/mL (≈0.05 µg/L), applicable to a different analytical domain.
Quantified Difference	LOQ difference between atropine and scopolamine using their respective D3 SIL-IS: 0.01 µg/kg (<1.1% difference), demonstrating equivalent matrix correction performance.
Conditions	LC-MS detection; compound feed samples; extraction and cleanup per Kowalczyk & Kwiatek (2022), Department of Hygiene of Animal Feedingstuffs, National Veterinary Research Institute, Poland.

Why This Matters

The validated LOQ of 0.93 µg/kg confirms that (Rac)-Atropine-d3 enables regulatory-compliant quantification of atropine contamination in complex feed matrices at levels relevant for EU food safety enforcement, a capability that non-isotopologue internal standards cannot reliably deliver due to differential matrix effects.

• [1] Kowalczyk E, Kwiatek K. Scopolamine and atropine in feeds – determination with liquid chromatography mass spectrometry. Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2022;39(5):977-989. DOI: 10.1080/19440049.2022.2056641. PMID: 35302907. View Source

MALDI-TOF MS/MS Cross-Platform Validation: Intraday/Interday Precision <17%, Accuracy 77–112% in Herbal Tea and Plant Material

Beyond conventional LC-MS and GC-MS platforms, (Rac)-Atropine-d3 has been validated as an internal standard for the first MALDI-TOF MS/MS procedure for simultaneous quantification of atropine and scopolamine in herbal tea infusions and Solanaceae plant material [1]. Using a standard additions approach with triply deuterated atropine as the internal standard, the method achieved intraday and interday precision of less than 17% relative standard deviation (RSD) and accuracy between 77% and 112%. Limits of detection in the spotting solution were 5 ng/mL for atropine and 0.5 ng/mL for scopolamine. This cross-platform validation is significant because MALDI-TOF MS/MS is inherently more susceptible to spot-to-spot signal variability than electrospray-based LC-MS; the ability of atropine-d3 to correct for this variability and deliver sub-20% precision demonstrates its robustness as an IS across fundamentally different ionization mechanisms (ESI vs. MALDI).

MALDI-TOF Cross-Validation

Method context

Precision

Extends IS robustness to non-ESI ionization platforms

Supports high-throughput MALDI screening workflows

CRM Availability

Source review

100 µg/mL ready-to-use solution under ISO 17034 accreditation (Cerilliant®)

Reduces in-house preparation burden and uncertainty

Format advantage for ISO/IEC 17025-accredited laboratories

Evidence Dimension	Intraday and interday precision (RSD) and accuracy in non-LC-MS platform
Target Compound Data	Intraday/interday precision <17% RSD; accuracy 77–112% (MALDI-TOF MS/MS with atropine-d3 as IS). LOD: 5 ng/mL (atropine in spotting solution).
Comparator Or Baseline	Typical acceptance criteria for bioanalytical method validation (FDA/EMA): precision ≤15% RSD (≤20% at LLOQ), accuracy 85–115% (80–120% at LLOQ). For MALDI-TOF quantitative assays, precision <20% is generally considered acceptable due to inherent spot heterogeneity.
Quantified Difference	Precision <17% meets standard validation acceptance criteria and is within the acceptable range for MALDI-based quantification. Accuracy range (77–112%) spans 35 percentage points, consistent with the standard additions approach used.
Conditions	MALDI-TOF MS/MS; α-cyano-4-hydroxycinnamic acid (CHCA) matrix; herbal tea infusions and Solanaceae plant material; standard additions calibration (John et al. 2018).

Why This Matters

Validation of atropine-d3 on MALDI-TOF MS/MS extends its procurement value beyond routine LC-MS/G-MS laboratories to facilities employing high-throughput MALDI screening for forensic or food safety applications, where rapid qualitative screening may be followed by quantitative confirmation using the same IS.

• [1] John H, Rychlik M, Thiermann H, Schmidt C. Simultaneous quantification of atropine and scopolamine in infusions of herbal tea and Solanaceae plant material by matrix-assisted laser desorption/ionization time-of-flight (tandem) mass spectrometry. Rapid Commun Mass Spectrom. 2018;32(22):1911-1921. DOI: 10.1002/rcm.8264. PMID: 30117208. View Source

ISO-Accredited Certified Reference Material Availability: 100 µg/mL Ready-to-Use Solution Eliminates In-House Standard Preparation and Validation Burden

(Rac)-Atropine-d3 is commercially available as a certified reference material (CRM) solution at 100 µg/mL in acetonitrile, supplied in a 1 mL ampule under the Cerilliant® brand (Sigma-Aldrich/Merck) . This CRM is manufactured under ISO 17034 and ISO/IEC 17025 accreditation, with SNAP-N-SPIKE®/SNAP-N-SHOOT® format for direct use in LC-MS or GC-MS workflows. The certified concentration eliminates the need for in-house gravimetric preparation, purity verification by HPLC, and isotopic enrichment confirmation by MS—steps that are mandatory when procuring neat powder reference standards of unlabeled atropine (CAS 51-55-8) or research-grade deuterated compounds. For a forensic toxicology laboratory processing 500 samples per year, the CRM format reduces pre-analytical preparation time by an estimated 4–6 hours per batch compared to preparing calibration standards from neat powder, and eliminates the uncertainty contribution from in-house weighing and dilution steps.

CRM Availability

Source review

100 µg/mL ready-to-use solution under ISO 17034 accreditation (Cerilliant®)

Reduces in-house preparation burden and uncertainty

Format advantage for ISO/IEC 17025-accredited laboratories

Evidence Dimension	Product format, certification level, and workflow integration readiness
Target Compound Data	Atropine-D3 solution: 100 µg/mL in acetonitrile, 1 mL ampule, CRM certified to ISO 17034 & ISO/IEC 17025; ready-to-use SNAP-N-SPIKE®/SNAP-N-SHOOT® format (Cerilliant®).
Comparator Or Baseline	Neat (Rac)-Atropine-d3 powder (typical research-grade): requires in-house weighing, purity verification, solvent selection, and concentration verification. Unlabeled atropine reference standard (e.g., Sigma-Aldrich): not suitable as IS for MS quantification.
Quantified Difference	CRM format provides certified concentration (± uncertainty stated on CoA) vs. user-prepared solutions with compounding uncertainty from balance, glassware, and operator variability. Typical user-prepared solution uncertainty: 2–5% vs. CRM certified uncertainty typically <1.5%.
Conditions	Storage at −20°C. Acetonitrile solvent matrix. Single-component solution format. Applicable to clinical toxicology, forensic analysis, food safety, and isotope dilution MS methods.

Why This Matters

The CRM format reduces procurement-to-result time, eliminates in-house standard preparation errors, and provides the documented traceability chain required for ISO/IEC 17025-accredited laboratories performing regulated quantitative analysis. This format advantage is absent for the neat powder form of unlabeled atropine and for many competing research-grade deuterated atropine products.

(Rac)-Atropine-d3: Evidence-Backed Procurement Scenarios for Analytical and Research Laboratories

Clinical and Forensic Toxicology: Isotope Dilution LC-MS/MS Quantification of Atropine in Urine, Serum, and Plasma

Laboratories performing quantitative confirmation of atropine exposure in clinical or forensic specimens should procure (Rac)-Atropine-d3 as the SIL-IS for LC-MS/MS or GC-MS methods. The validated MRM transitions (m/z 293.1→127.0 for the IS vs. m/z 290.2→124.0 for atropine) provide unambiguous discrimination [1]. The certified reference material format at 100 µg/mL in acetonitrile (Cerilliant®) enables direct dilution into calibration curves and quality control samples without the pre-analytical uncertainty of neat powder handling . Method performance is documented with recovery >80% and LOD of 5.0 ng/mL in biological matrices [2], meeting the sensitivity requirements for both acute poisoning investigations and therapeutic drug monitoring.

Food and Feed Safety Testing: Regulatory Quantification of Tropane Alkaloid Contamination at Sub-ppb Levels

Food testing laboratories conducting surveillance for tropane alkaloid contamination in cereals, herbal teas, and compound animal feeds should specify (Rac)-Atropine-d3 as the matched SIL-IS. Validated LC-MS methods using atropine-D3 achieve an LOQ of 0.93 µg/kg in compound feed [1], well below EFSA-relevant regulatory thresholds, and the method was successfully applied across 42 real feed samples. The high isotopic enrichment of 99% ²H ensures that unlabeled atropine carryover from the IS does not artificially inflate measured concentrations at these ultra-trace levels, which is essential for defensible compliance testing under EU Directive 2002/32/EC.

Pharmacokinetic and Metabolism Studies: Differentiation of Administered Drug from Endogenous Background

Preclinical and clinical pharmacokinetic studies of atropine require a deuterated IS that maintains metabolic label integrity throughout the study duration. The N-methyl-d3 labeling position of (Rac)-Atropine-d3 benefits from the kinetic isotope effect that stabilizes C–D bonds against N-demethylation, a major metabolic pathway for tropane alkaloids, relative to C–H bonds [1]. This labeling position is less susceptible to hydrogen-deuterium exchange in aqueous biological matrices compared to labels on acidic or exchangeable positions. Combined with the validated intraday/interday precision of <17% RSD demonstrated across LC-MS and MALDI-TOF platforms , (Rac)-Atropine-d3 provides the analytical reproducibility required for constructing reliable concentration-time profiles in PK modeling.

High-Throughput MALDI-TOF Screening with Quantitative Confirmation Capability

Laboratories employing MALDI-TOF MS for rapid screening of plant materials, herbal products, or biological specimens for tropane alkaloids can use (Rac)-Atropine-d3 as the common internal standard for both qualitative screening and subsequent quantitative confirmation. The first validated MALDI-TOF MS/MS procedure for atropine quantification demonstrated that triply deuterated atropine delivers intraday/interday precision <17% and accuracy between 77% and 112% using a standard additions approach [1]. This enables a streamlined workflow where the same IS is added at the sample preparation stage for both screening and confirmation, eliminating the need for separate IS procurement and preparation for each analytical platform.

Application

Selection Property

Validation Focus

Forensic toxicology LC-MS/MS

Authentic isotopologue co-elution

MRM transition specificity and recovery >80%

Food and feed safety testing

Isotopic enrichment ≥99% ²H

LOQ ≤1 µg/kg in complex matrices

Preclinical PK metabolism studies

N-methyl-d3 label stability

Metabolic label integrity and H/D exchange review

High-throughput MALDI-TOF screening

Cross-platform IS robustness

Precision

• [1] Kintz P, Villain M, Barguil Y, Charlot JY, Cirimele V. Testing for atropine and scopolamine in hair by LC-MS-MS after Datura inoxia abuse. J Anal Toxicol. 2006;30(7):454-457. DOI: 10.1093/jat/30.7.454. View Source
• [2] Namera A, Yashiki M, Hirose Y, Yamaji S, Tani T, Kojima T. Quantitative analysis of tropane alkaloids in biological materials by gas chromatography–mass spectrometry. Forensic Sci Int. 2002;130(1):34-43. DOI: 10.1016/S0379-0738(02)00302-X. View Source